Cas no 1807033-38-0 (1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene)

• Product Name: 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene
• CAS No: 1807033-38-0
• MF: C₇H₄Br₂F₂
• MW: 285.911467552185
• CID: 4978088
• Update Time: 2025-06-08

1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene

• Inchi： 1S/C7H4Br2F2/c8-5-2-1-4(3-10)7(11)6(5)9/h1-2H,3H2
• InChI Key： YVTFOEIRBMGKAH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CF)=C1F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Additional information on 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene

Introduction to 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene (CAS No. 1807033-38-0)

1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene (CAS No. 1807033-38-0) is a multifunctional organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique combination of bromine and fluorine substituents, which endow it with a range of interesting properties and potential applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physical and chemical properties, as well as the current research and potential applications of 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene.

Chemical Structure and Synthesis

The molecular formula of 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene is C₈H₄Br₂F₂. The compound features a benzene ring with two bromine atoms at the 1 and 2 positions, a fluorine atom at the 3 position, and a fluoromethyl group at the 4 position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule.

The synthesis of 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene can be achieved through various methods. One common approach involves the sequential halogenation and substitution reactions on a benzene ring. For instance, starting from a simple benzene derivative, such as bromobenzene or fluorobenzene, multiple steps including bromination, fluorination, and methylation can be employed to construct the desired molecule. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic routes.

Physical and Chemical Properties

1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene is a colorless to pale yellow liquid at room temperature. It has a high boiling point due to the presence of multiple halogen substituents, which increase intermolecular forces. The compound is relatively stable under standard conditions but may undergo decomposition at elevated temperatures or in the presence of strong acids or bases.

The solubility of 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene varies depending on the solvent. It is generally more soluble in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This property makes it suitable for use in organic synthesis and other chemical processes where solubility in organic media is advantageous.

Spectroscopic Properties

The spectroscopic properties of 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene are crucial for its identification and characterization. In nuclear magnetic resonance (NMR) spectroscopy, the presence of multiple halogen atoms results in distinct chemical shifts for the protons on the benzene ring. The fluorine atoms also contribute to characteristic signals in both proton NMR (¹H NMR) and fluorine NMR (¹⁹F NMR) spectra.

Infrared (IR) spectroscopy provides valuable information about the functional groups present in the molecule. The IR spectrum of 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene typically shows strong absorption bands corresponding to C-H stretching vibrations (around 3000 cm⁻¹), C-F stretching vibrations (around 1200 cm⁻¹), and C-Br stretching vibrations (around 550 cm⁻¹).

Potential Applications

The unique combination of bromine and fluorine substituents in 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene makes it an attractive candidate for various applications in chemistry and biology. One area of significant interest is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The halogenated structure allows for versatile functionalization through substitution reactions, making it a valuable building block for drug discovery.

In pharmaceutical research, compounds with similar halogenated structures have shown promise as inhibitors of various enzymes and receptors involved in disease pathways. For example, recent studies have explored the use of halogenated benzene derivatives as inhibitors of kinases involved in cancer signaling pathways. The ability to fine-tune the electronic properties through halogen substitution offers opportunities to optimize potency and selectivity.

Beyond pharmaceuticals, 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene has potential applications in materials science. Halogenated aromatic compounds are often used as precursors for polymers with enhanced thermal stability and mechanical strength. The presence of bromine atoms can also impart flame-retardant properties to these materials.

CURRENT RESEARCH AND FUTURE DIRECTIONS

Ongoing research on 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene is focused on expanding its synthetic utility and exploring new applications. One area of active investigation is the development of novel catalytic systems for its synthesis that are more efficient and environmentally benign. These efforts aim to reduce waste generation and improve atom economy.

In addition to synthetic advancements, there is growing interest in understanding the biological activity of compounds derived from 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene. Studies are underway to evaluate their potential as therapeutic agents for various diseases. For instance, preliminary results suggest that certain derivatives may exhibit antiviral activity against emerging pathogens.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data for 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene may vary depending on its form and concentration, general precautions should be taken when working with halogenated compounds. These include using appropriate personal protective equipment (PPE), working in well-ventilated areas or fume hoods, and following established safety protocols.

In conclusion, 1,2-Dibromo-3-fluoro-4-(fluoromethyl)benzene (CAS No. 1807033-38-0) is a versatile organic compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique chemical structure provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.